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Introduction

Diethyl chlorophosphate (DECP) is a versatile organophosphorus compound with the
chemical formula (CzHs0)2P(O)CI. It is a colorless liquid with a characteristic fruity odor, though
it is highly toxic and corrosive.[1] DECP serves as a crucial reagent in organic synthesis,
primarily for the phosphorylation of alcohols to form the corresponding diethyl phosphate
esters.[1] Its reactivity also makes it a valuable intermediate in the production of various
agrochemicals, pharmaceuticals, and flame retardants. This guide provides an in-depth
overview of the physical and chemical properties of diethyl chlorophosphate, detailed
experimental protocols for its synthesis and analysis, and a discussion of its reactivity and
applications.

Physical and Chemical Properties

The fundamental physical and chemical properties of diethyl chlorophosphate are
summarized in the tables below. These properties are essential for its safe handling,
application in synthesis, and analytical characterization.

Identifiers and General Properties
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Property Value Reference

IUPAC Name Diethyl phosphorochloridate [2]

Diethyl phosphoryl chloride,
Synonyms _ _ [3]
Diethoxyphosphoryl chloride

CAS Number 814-49-3 [31[4]1[5]

Molecular Formula CaH10CIO3P [11[31[5]

Molecular Weight 172.55 g/mol [415116]
Colorless to light yellow clear

Appearance . [11[3]
liquid

Odor Fruity [1]

Quantitative Physical Properties

Property Value Conditions Reference
Boiling Point 60 °C at 2 mmHg [11[7]
81 °C at 6 mmHg [3]

95-96 °C [8]

Density 1.194 g/mL at 25 °C [61[71[8]
1.1915 g/lcm? at 25 °C (77 °F) [1][4]

Refractive Index

(n20/D) 1.416 [61[71[8]

1.4153 at 25 °C [4]

Vapor Pressure 0.1 mmHg at 25 °C [71[8]
Vapor Density 5.94 (vs air) [4107118]

Soluble in alcohol and
Solubility chloroform. Slightly [718]

soluble in water.
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Synthesis of Diethyl Chlorophosphate

Diethyl chlorophosphate can be synthesized through various methods. A common and
effective laboratory-scale preparation involves the reaction of phosphorus oxychloride with
ethanol in the presence of a base to neutralize the hydrogen chloride byproduct.

Synthesis from Phosphorus Oxychloride and Ethanol

This method provides a high yield of diethyl chlorophosphate. The reaction proceeds as
follows:

POCI3 + 2 C2HsOH + 2 EtsN - (C2Hs0)2P(O)CI + 2 EtsN-HCI
A detailed experimental protocol is provided below.

Materials:

Phosphorus oxychloride (POCIs)

Absolute ethanol (C2HsOH)

Triethylamine (EtsN)

tert-Butyl methyl ether (TBME)

Diethyl ether

Equipment:

Four-neck round-bottom flask

Mechanical stirrer

Thermometer

Argon inlet

Syringe
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Cooling bath (ice-salt or dry ice/acetone)

Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a dry 250 mL four-neck round-bottom flask equipped with a mechanical
stirrer, a thermometer, and an argon inlet, introduce triethylamine (21.3 g, 210 mmol) and
tert-butyl methyl ether (75 mL).

Addition of Ethanol: Add absolute ethanol (9.67 g, 210 mmol) to the flask.

Cooling: Cool the reaction mixture to below -5 °C using a suitable cooling bath.

Addition of Phosphorus Oxychloride: Add phosphorus oxychloride (15.3 g, 100 mmol)
dropwise via a syringe over 10 minutes, ensuring the temperature is maintained below -5 °C.

Reaction: After the addition is complete, remove the cooling bath and stir the resulting white
suspension vigorously for 5 hours at 20 °C.

Work-up:

o Filter the reaction mixture to remove the triethylamine hydrochloride salt.

o Rinse the solid precipitate with diethyl ether (3 x 100 mL).

o Combine the filtrates and remove the solvents under reduced pressure using a rotary
evaporator.

Purification: Distill the crude product under reduced pressure to obtain pure diethyl
chlorophosphate. The expected yield is approximately 89%.[7]
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Workflow for the synthesis of diethyl chlorophosphate.

Reactivity and Chemical Hazards

Diethyl chlorophosphate is a reactive compound, a property that underlies its utility in
synthesis but also contributes to its hazardous nature.

¢ Reaction with Nucleophiles: It readily reacts with nucleophiles such as alcohols, amines, and
water. The reaction with alcohols is the basis for its primary application in forming phosphate
esters.

e Hydrolysis: It is sensitive to moisture and will hydrolyze to form diethyl phosphate and
hydrochloric acid.[9]

o Thermal Decomposition: When heated to decomposition, it emits highly toxic fumes of
hydrogen chloride and phosphorus oxides.[4]

e Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[10]

Analytical Methods

The purity and identity of diethyl chlorophosphate can be confirmed using various analytical
techniques.

Spectroscopic Analysis

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR (CDCls, 300 MHz): & 1.37 (t, 6H), 4.16—4.30 (m, 4H).[7]
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o 13C NMR (CDCls, 75 MHz): & 15.6 (d), 65.7 (d).[7]

o 3P NMR (CDCls, 121 MHz):  4.5.[7]

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for P=0 and P-
O-C bonds.

Chromatographic Analysis

Gas chromatography-mass spectrometry (GC-MS) can be used to assess the purity of diethyl
chlorophosphate. Due to its reactive nature, care must be taken during sample preparation
and analysis. For the analysis of its metabolite, diethyl phosphate (DEP), a derivatization step
is often required to increase volatility for GC-MS analysis.

This protocol is for the analysis of the metabolite, diethyl phosphate, but the principles can be
adapted for the analysis of diethyl chlorophosphate with appropriate modifications.

Principle: Diethyl phosphate is derivatized with pentafluorobenzyl bromide (PFBBr) to form a
more volatile and less polar ester, which is then analyzed by GC-MS.

Materials:

Diethyl phosphate (DEP) standard

Pentafluorobenzyl bromide (PFBBr)

Potassium carbonate (K2COs)

Acetone, Acetonitrile, Dichloromethane, Hexane (GC grade)

Internal standard (e.g., deuterated DEP)

Equipment:

e GC-MS system

e \ortex mixer

e Centrifuge
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e Heating block
e Sample vials
Procedure:

o Sample Preparation: A urine sample is typically used for biomonitoring. The sample is
centrifuged to remove particulates.

 Derivatization:
o An aliquot of the sample is mixed with a saturated solution of K2COs in acetone.

o PFBBr solution is added, and the mixture is heated (e.g., 60°C for 1 hour) to facilitate the
derivatization reaction.

o Extraction: The derivatized analyte is extracted from the aqueous phase using an organic
solvent like hexane.

e GC-MS Analysis: The organic extract is injected into the GC-MS system. The instrument is
operated in a suitable mode (e.g., Negative lon Chemical lonization) for high sensitivity.

Sample Preparation Analysis

@rine Sampl%@entrifug%@erivatize with PFBBD—>E_iquid-Liquid ExtractimD—>Enject into GC-MS)—>EDetect and Quanli@—> Concentration of DEP

Click to download full resolution via product page
Workflow for the GC-MS analysis of diethyl phosphate.

Biological Activity and Toxicity

Diethyl chlorophosphate is a potent cholinesterase inhibitor.[1] This is the primary
mechanism of its high toxicity. Inhibition of acetylcholinesterase (AChE), an enzyme crucial for
the breakdown of the neurotransmitter acetylcholine, leads to an accumulation of acetylcholine
at nerve endings, resulting in overstimulation of the nervous system.
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Cholinesterase Inhibition Assay

The inhibitory effect of diethyl chlorophosphate on cholinesterase activity can be quantified
using the Ellman's assay. This colorimetric method is widely used for screening cholinesterase
inhibitors.

Principle: The assay measures the activity of AChE by monitoring the production of thiocholine
from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid)
(DTNB, Ellman's reagent) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB2-),
which is quantified spectrophotometrically at 412 nm. The rate of color formation is proportional
to the AChE activity.

Materials:

Acetylcholinesterase (AChE) enzyme solution

Acetylthiocholine iodide (ATCI), substrate

5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

Phosphate buffer (0.1 M, pH 8.0)

Diethyl chlorophosphate (as the inhibitor)

96-well microplate

Microplate reader

Procedure:

» Reagent Preparation:

o

Prepare a 0.1 M phosphate buffer (pH 8.0).

[¢]

Prepare a 10 mM DTNB solution in the phosphate buffer.

o

Prepare a 14 mM ATCI solution in deionized water (prepare fresh).

[e]

Prepare a working solution of AChE (e.g., 1 U/mL) in phosphate buffer.
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o Prepare a series of dilutions of diethyl chlorophosphate in a suitable solvent (e.g.,
ethanol, ensuring the final solvent concentration in the assay is low and does not affect
enzyme activity).

Assay in 96-well plate:

o Blank: 150 uL Phosphate Buffer + 10 uL DTNB + 10 uL ATCI.

o Control (100% activity): 140 pL Phosphate Buffer + 10 uL AChE solution + 10 uL DTNB +
10 pL solvent for the inhibitor.

o Test Sample (with inhibitor): 140 uL Phosphate Buffer + 10 pL AChE solution + 10 pL
DTNB + 10 pL of diethyl chlorophosphate solution at various concentrations.

Pre-incubation: Add the buffer, AChE solution, DTNB, and inhibitor/solvent to the respective
wells. Mix gently and incubate for 10 minutes at 25°C.

Reaction Initiation: Add 10 puL of the ATCI solution to all wells to start the reaction.

Kinetic Measurement: Immediately place the plate in a microplate reader and measure the
increase in absorbance at 412 nm every minute for 10-15 minutes.

Data Analysis:

o Calculate the rate of reaction (AAbs/min) for each well.

o Calculate the percentage of inhibition for each concentration of diethyl chlorophosphate
compared to the control.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the 1Cso value (the concentration of inhibitor that causes 50% inhibition of the
enzyme activity).
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Principle of the cholinesterase inhibition assay.

Toxicology Data

Test Species Route Value Reference
LDso Rat Oral 11 mg/kg
LDso Rabbit Dermal 8 uL/kg

Safe Handling and Storage

Due to its high toxicity and reactivity, diethyl chlorophosphate must be handled with extreme
caution in a well-ventilated fume hood.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b140194?utm_src=pdf-body-img
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves, splash goggles, a
face shield, and a lab coat. For operations with a potential for significant exposure, a
respirator with an appropriate cartridge should be used.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
the container tightly closed and protected from moisture.

o Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal. Do not use combustible materials. Ensure adequate
ventilation.

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.

Conclusion

Diethyl chlorophosphate is a valuable but hazardous chemical reagent. A thorough
understanding of its physical and chemical properties, reactivity, and safe handling procedures
is paramount for its use in research and development. The experimental protocols provided in
this guide offer a starting point for the synthesis, analysis, and biological evaluation of this
important organophosphorus compound. Researchers, scientists, and drug development
professionals should always consult the most up-to-date safety information and exercise
extreme caution when working with diethyl chlorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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